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Cat. No.: B1195652 Get Quote

An In-depth Technical Guide to the Solubility Profile of 2-Ethylhexyl lactate

This technical guide provides a comprehensive overview of the solubility profile of 2-Ethylhexyl
lactate, a versatile and environmentally friendly solvent. The information is tailored for

researchers, scientists, and professionals in drug development and various industrial sectors

who utilize or are considering this high-performance lactate ester.

Introduction to 2-Ethylhexyl lactate
2-Ethylhexyl lactate (EHL) is a high-boiling point, low-volatility ester of lactic acid and 2-

ethylhexanol.[1] With the chemical formula C₁₁H₂₂O₃, it is a clear, colorless to pale yellow liquid

with a mild odor.[1][2] EHL is recognized as a "green solvent" due to its excellent

biodegradability and low toxicity profile, making it a sustainable alternative to traditional

petroleum-based solvents.[1][2] Its applications are diverse, spanning coatings, industrial

cleaning, agrochemicals, and cosmetics.[1][2]

Solubility Profile of 2-Ethylhexyl lactate
The solubility of 2-Ethylhexyl lactate is a critical parameter for its application in various

formulations. Its molecular structure, featuring both a hydrophilic hydroxyl group and a lipophilic

2-ethylhexyl chain, allows for a broad range of solvency.
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The following table summarizes the available quantitative solubility data for 2-Ethylhexyl
lactate in water. There is a noted discrepancy in the reported values, which may be attributable

to different experimental conditions or measurement techniques.

Solvent Temperature Solubility

Water Not Specified 30 mg/100 mL[3]

Water Not Specified
0.3 g/L (equivalent to 30

mg/100 mL)[4]

Water 20°C
429 mg/L (equivalent to 42.9

mg/100 mL)[5]

Qualitative Solubility Data
Qualitative assessments of 2-Ethylhexyl lactate's solubility in various organic solvents have

been reported and are summarized below.

Solvent Solubility Description

N,N-Dimethylformamide Very Soluble

Methanol Soluble

Ethyl Alcohol Soluble[3]

Propylene Glycol Soluble[3]

Glacial Acetic Acid Sparingly Soluble

Chloroform Very Slightly Soluble

Water Practically Insoluble

Glycerine Insoluble[3]

Mineral Oil Dispersible[3]

Lacquer Solvents, Diluents, and Oils Miscible[3]
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Experimental Protocol for Solubility Determination
While specific, detailed experimental protocols for determining the solubility of 2-Ethylhexyl
lactate were not found in the public domain, a general and widely accepted methodology for

determining the solubility of a liquid in a solvent is the isothermal equilibrium method. This

method involves the following steps:

Preparation of Supersaturated Solution: A known excess amount of 2-Ethylhexyl lactate is

added to a known volume of the solvent in a sealed container, such as a glass vial or flask.

Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,

24-48 hours) to ensure that equilibrium is reached. A thermostatically controlled shaker or

magnetic stirrer is typically used for this purpose.

Phase Separation: After equilibration, the mixture is allowed to stand undisturbed at the

same constant temperature to allow for the separation of the undissolved solute from the

saturated solution. Centrifugation can be employed to accelerate this process.

Sampling and Analysis: A clear aliquot of the saturated supernatant is carefully withdrawn

using a syringe fitted with a filter to prevent the transfer of any undissolved solute. The

concentration of 2-Ethylhexyl lactate in the aliquot is then determined using a suitable

analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Quantification: The solubility is then expressed as the mass or moles of the solute per unit

volume or mass of the solvent (e.g., g/100 mL, mol/L).

Chemical Reactivity: Hydrolysis of 2-Ethylhexyl
lactate
A key chemical property of 2-Ethylhexyl lactate is its susceptibility to hydrolysis, particularly

under acidic or basic conditions. This reaction involves the cleavage of the ester bond to yield

lactic acid and 2-ethylhexanol. The hydrolysis process is a critical consideration in the

formulation and storage of products containing EHL, especially in aqueous environments.
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Caption: Hydrolysis of 2-Ethylhexyl lactate into its constituent molecules.

Conclusion
2-Ethylhexyl lactate exhibits a versatile solubility profile, being miscible with a range of

organic solvents while having low solubility in water. This characteristic, combined with its

favorable environmental and safety profile, makes it a highly effective and sustainable solvent

for a multitude of applications. The provided data and general experimental methodology offer

a valuable resource for researchers and formulators working with this green solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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